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Hazards and Safe Handling Overview

The table below summarizes the primary hazards associated with Chlorobutanol Hemihydrate according to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) [1].

Hazard Aspect Classification and Precautions

GHS
Classification

Acute toxicity (Oral, Category 4), Skin irritation (Category 2), Serious eye irritation
(Category 2A), Specific target organ toxicity (single exposure; Respiratory tract

irritation, Narcosis, Category 3) [1].

Hazard
Statements

H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation), H335 (May cause respiratory irritation), H336 (May cause drowsiness
or dizziness) [1].

Precautionary
Statements

P264 (Wash skin thoroughly after handling), P280 (Wear protective gloves/eye
protection/face protection), P270 (Do not eat, drink or smoke when using), P261

(Avoid breathing dust/fume/gas/mist/vapours/spray), P301+P312 (IF SWALLOWED:
Call a poison center or doctor/physician if you feel unwell) [1].
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For a technical support center, the following detailed protocols and frequently asked questions are essential.

Q: What are the key exposure controls and personal protective equipment (PPE) required? [1]

Engineering Controls: Use process enclosures and local exhaust ventilation to keep airborne
levels below exposure limits. Ensure adequate general ventilation in the work area.

Respiratory Protection: Under normal conditions, a particulate respirator may be sufficient.
For emergencies or unknown exposure levels, use a full-face positive-pressure, air-supplied
respirator.
Skin Protection: Wear protective gloves and clean, body-covering clothing to prevent skin

contact.
Eye Protection: Use chemical safety goggles and/or a full face shield, especially where

dusting or splashing is possible.
Hygiene Measures: Always wash thoroughly after handling. Do not eat, drink, or smoke in

areas where the chemical is used or stored. Ensure eyewash stations and safety showers are
accessible in the immediate work area.

Q: What should be done in case of accidental exposure? [1]

Inhalation: Immediately move the affected person to fresh air. Provide oxygen if breathing is
difficult and seek immediate medical attention.

Skin Contact: Remove contaminated clothing and shoes. Wash the affected skin with plenty of
soap and water for at least 15 minutes. Seek medical attention if irritation develops.

Eye Contact: Rinse the eyes cautiously with water for at least 15 minutes, lifting the upper
and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing and get

medical attention.
Ingestion: Do not induce vomiting unless directed by medical personnel. Never give anything

by mouth to an unconscious person. Rinse the mouth and call a poison center or doctor
immediately.

Q: How should Chlorobutanol Hemihydrate be safely stored? [1]

Store in a cool, dry, and well-ventilated area away from heat sources and protected from
sunlight.

Keep the container tightly closed to minimize air contact.
Do not store with incompatible materials, including strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.

Toxicity and Health Data

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://anmol.org/chlorobutanolhemihydrateSDS.html
https://anmol.org/chlorobutanolhemihydrateSDS.html
https://www.smolecule.com/products/s1492008?utm_src=pdf-body
https://anmol.org/chlorobutanolhemihydrateSDS.html
https://www.smolecule.com/products/s1492008?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The following table consolidates key toxicological information from recent studies to inform risk

assessments.

Study Type Key Findings / Derived Values

Single-Dose Oral
Toxicity (Rat)

The Approximate Lethal Dose (ALD) was determined to be over 250 mg/kg of
body weight [2].

28-Day Repeated
Dose Oral Toxicity
(Rat)

The No Observed Adverse Effect Level (NOAEL) was >50 mg/kg b.w./day for
female rats and >12.5 mg/kg b.w./day for male rats. Target organs for toxicity
were the liver and kidneys [2].

Human Toxicity
(Case Reports)

Exposure to high doses has been linked to significant toxicity, including
increased somnolence, dysarthria (slurred speech), and hemodynamic
changes. Toxicity should be ruled out if these symptoms appear [3].

Emergency and First Aid Workflow

For a clear and immediate action guide, the following diagram outlines the critical first steps in case of

accidental exposure. Please follow the specific first aid measures detailed above for each exposure route.
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Chlorobutanol Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Give oxygen if needed.

Remove clothing.
Wash skin with soap
and water for 15 min.

Rinse eyes with water
for at least 15 minutes.

Remove contacts.

Call poison center
or doctor. Do NOT
induce vomiting.

Seek Medical Attention
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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